Demeclocycline hydrochloride

• IUPAC Name: (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14-,15-,21-;/m0./s1
• InChI Key: OAPVUSSHCBRCOL-KBHRXELFSA-N
• Canonical SMILES: CN(C)C1C2CC3C(C4=C(C=CC(=C4C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.Cl
• Isomeric SMILES: CN(C)[C@H]1[C@@H]2C[C@@H]3[C@@H](C4=C(C=CC(=C4C(=C3C(=O)[C@@]2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.Cl
• Molecular Formula: C21H22Cl2N2O8
• Related CAS: 127-33-3 (Parent)
• DSSTOX Substance ID: DTXSID0045252
• Molecular Weight: 501.3 g/mol
• CAS No.: 64-73-3

Description

Demeclocycline hydrochloride is a tetracycline antibiotic derived from a mutant strain of Streptomyces aureofaciens. It is primarily used to treat bacterial infections, including Lyme disease, acne, and bronchitis . Additionally, it is used off-label for the treatment of hyponatremia due to the syndrome of inappropriate antidiuretic hormone secretion (SIADH) .

Scientific Research Applications

Demeclocycline hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a model compound for studying the chemical properties and reactivity of tetracycline antibiotics.

Biology: Researchers use this compound to investigate bacterial resistance mechanisms and the effects of antibiotics on microbial communities.

Medicine: It is employed in clinical research to explore new therapeutic uses and to develop improved formulations for treating bacterial infections and SIADH.

Industry: The compound is used in the pharmaceutical industry for the development and production of antibiotic medications.

Mechanism of Action

Target of Action

Demeclocycline hydrochloride, a tetracycline antibiotic, primarily targets the 30S and 50S ribosomal subunits of bacteria . These subunits are crucial for protein synthesis in bacteria, making them an effective target for antibacterial action.

Mode of Action

Demeclocycline inhibits bacterial growth by inhibiting translation , a key process in protein synthesis . It binds reversibly to the 30S and 50S ribosomal subunits, preventing the amino-acyl tRNA from binding to the A site of the ribosome . This impairs protein synthesis in bacteria, inhibiting their growth .

Biochemical Pathways

The primary biochemical pathway affected by demeclocycline is protein synthesis . By binding to the ribosomal subunits, demeclocycline disrupts the normal sequence of events in this pathway, leading to the inhibition of bacterial growth . Additionally, demeclocycline is known to inhibit the action of antidiuretic hormone (ADH) in patients with chronic Syndrome of Inappropriate Antidiuretic Hormone (SIADH) .

Pharmacokinetics

Demeclocycline is characterized by its slower absorption compared to other tetracyclines . It reaches peak concentration in about 4 hours . The bioavailability of demeclocycline is approximately 60-80% . It is metabolized in the liver and excreted renally . Food, especially dairy products, can decrease the absorption of demeclocycline significantly .

Result of Action

The primary result of demeclocycline’s action is the inhibition of bacterial growth . By impairing protein synthesis, demeclocycline prevents bacteria from producing the proteins they need to grow and multiply . In the case of SIADH, demeclocycline reduces the responsiveness of the collecting tubule cells to ADH .

Action Environment

The action of demeclocycline can be influenced by various environmental factors. For instance, the presence of food, particularly dairy products, in the stomach can significantly decrease the absorption of demeclocycline, reducing its bioavailability . Therefore, it is often recommended to take demeclocycline on an empty stomach to maximize its absorption .

Safety and Hazards

Demeclocycline hydrochloride may cause serious eye irritation, an allergic skin reaction, genetic defects, respiratory irritation, and it is harmful to aquatic life. It is also associated with phototoxicity and has been shown to produce dose-dependent, reversible diabetes insipidus with extended use.

Future Directions

Demeclocycline is used primarily to treat Lyme disease, acne, and bronchitis. It is also indicated (but rarely used) to treat urinary tract infections, gum disease, malaria, and other bacterial infections such as gonorrhea and chlamydia. One of its other registered uses is the treatment of hyponatremia (low blood sodium concentration) due to the syndrome of inappropriate antidiuretic hormone (SIADH) where fluid restriction alone has been ineffective.

Biochemical Analysis

Biochemical Properties

Demeclocycline hydrochloride inhibits cell growth by inhibiting translation . It binds (reversibly) to the 30S and 50S ribosomal subunit and prevents the amino-acyl tRNA from binding to the A site of the ribosome, which impairs protein synthesis by bacteria . The binding is reversible in nature .

Cellular Effects

This compound is lipophilic and can easily pass through the cell membrane or passively diffuses through porin channels in the bacterial membrane . It is not a direct bactericidal agent; rather, it is a bacteriostatic drug that impairs bacterial growth .

Molecular Mechanism

The molecular mechanism of action of this compound involves inhibiting cell growth by inhibiting translation . It binds (reversibly) to the 30S and 50S ribosomal subunit and prevents the amino-acyl tRNA from binding to the A site of the ribosome, which impairs protein synthesis by bacteria . The binding is reversible in nature .

Temporal Effects in Laboratory Settings

The absorption of this compound is slower than that of tetracycline . The time to reach the peak concentration is about 4 hours . After a 150 mg oral dose of this compound, the mean. .

Dosage Effects in Animal Models

Hepatotoxic effects due to large doses of tetracyclines have been reported in pregnant women and animals . The mortality rate is high . The tetracyclines are also potentially nephrotoxic and are contraindicated (except for doxycycline) in renal insufficiency .

Metabolic Pathways

Like other tetracyclines, it is known to be concentrated in the liver and excreted into the bile where it is found in much higher concentrations than in the blood .

Transport and Distribution

This compound, like other tetracyclines, is concentrated in the liver and excreted into the bile where it is found in much higher concentrations than in the blood . This suggests that it may be transported and distributed within cells and tissues via the circulatory system.

Subcellular Localization

Given its lipophilic nature and its ability to passively diffuse through porin channels in the bacterial membrane , it is likely that it can localize to various subcellular compartments within the cell.

Preparation Methods

Synthetic Routes and Reaction Conditions: Demeclocycline hydrochloride is synthesized through the fermentation of Streptomyces aureofaciens, followed by chemical modification. The fermentation process involves cultivating the bacteria in a nutrient-rich medium, allowing them to produce the antibiotic. The compound is then isolated and purified through various chromatographic techniques .

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale fermentation, followed by extraction and purification. The fermentation broth is typically filtered to remove bacterial cells, and the antibiotic is extracted using organic solvents. The crude extract is then subjected to further purification steps, such as crystallization and recrystallization, to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: Demeclocycline hydrochloride undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its pharmacological properties .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. These reactions are typically carried out under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used to reduce specific functional groups within the molecule.

Substitution: Substitution reactions often involve nucleophiles like hydroxide ions or amines, which replace specific atoms or groups within the compound.

Major Products Formed: The major products formed from these reactions include various derivatives of this compound, which may exhibit different pharmacological properties and therapeutic applications .

Comparison with Similar Compounds

Tetracycline: Like demeclocycline hydrochloride, tetracycline is a broad-spectrum antibiotic that inhibits protein synthesis by binding to the ribosomal subunits.

Doxycycline: Another tetracycline antibiotic, doxycycline, is known for its longer half-life and better absorption compared to this compound.

Minocycline: Minocycline is a tetracycline derivative with enhanced lipid solubility, allowing it to penetrate tissues more effectively.

Uniqueness: this compound is unique among tetracyclines due to its specific use in treating SIADH. Its ability to induce nephrogenic diabetes insipidus by reducing the responsiveness of renal tubules to antidiuretic hormone makes it particularly valuable for this off-label application .